4-Nitrophenyl hydrogen phenylphosphonate
4-Nitrophenyl hydrogen phenylphosphonate
4-Nitrophenyl phenylphosphonate is a substrate for 5’-nucleotide phosphodiesterases. It is a more preferable substrate to 5’-nucleotide phosphodiesterases than naturally occurring nucleotides or bis(4-nitrophenyl) phosphate because of its stability, ease of synthesis, and higher rate of hydrolysis under saturating conditions.
Brand Name:
Vulcanchem
CAS No.:
57072-35-2
VCID:
VC0160774
InChI:
InChI=1S/C12H10NO5P/c14-13(15)10-6-8-11(9-7-10)18-19(16,17)12-4-2-1-3-5-12/h1-9H,(H,16,17)
SMILES:
C1=CC=C(C=C1)P(=O)(O)OC2=CC=C(C=C2)[N+](=O)[O-]
Molecular Formula:
C12H10NO5P
Molecular Weight:
279.18 g/mol
4-Nitrophenyl hydrogen phenylphosphonate
CAS No.: 57072-35-2
Reference Standards
VCID: VC0160774
Molecular Formula: C12H10NO5P
Molecular Weight: 279.18 g/mol
CAS No. | 57072-35-2 |
---|---|
Product Name | 4-Nitrophenyl hydrogen phenylphosphonate |
Molecular Formula | C12H10NO5P |
Molecular Weight | 279.18 g/mol |
IUPAC Name | (4-nitrophenoxy)-phenylphosphinic acid |
Standard InChI | InChI=1S/C12H10NO5P/c14-13(15)10-6-8-11(9-7-10)18-19(16,17)12-4-2-1-3-5-12/h1-9H,(H,16,17) |
Standard InChIKey | NRGZTHQFAQCJCQ-UHFFFAOYSA-N |
SMILES | C1=CC=C(C=C1)P(=O)(O)OC2=CC=C(C=C2)[N+](=O)[O-] |
Canonical SMILES | C1=CC=C(C=C1)P(=O)(O)OC2=CC=C(C=C2)[N+](=O)[O-] |
Description | 4-Nitrophenyl phenylphosphonate is a substrate for 5’-nucleotide phosphodiesterases. It is a more preferable substrate to 5’-nucleotide phosphodiesterases than naturally occurring nucleotides or bis(4-nitrophenyl) phosphate because of its stability, ease of synthesis, and higher rate of hydrolysis under saturating conditions. |
Synonyms | O-4-nitrophenyl phenylphosphonate O-4-nitrophenyl phenylphosphonate, ammonium salt PNPpPh |
Reference | 1.Moe, O.A., Jr. and Butler, L.G. The catalytic mechanism of bovine intestinal 5/'-nucleotide phosphodiesterase. pH and inhibition studies. The Journal of Biological Chemisty 258(11), 6941-6946 (1983). |
PubChem Compound | 171562 |
Last Modified | Nov 11 2021 |
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